1-(4-bromophenyl)cyclopropane-1-carbaldehyde
Overview
Description
1-(4-bromophenyl)cyclopropane-1-carbaldehyde is a chemical compound with the CAS Number: 1147531-61-0 . It has a molecular weight of 225.08 and its IUPAC name is 1-(4-bromophenyl)cyclopropanecarbaldehyde . The compound is typically stored at 4°C and is available in powder form .
Molecular Structure Analysis
The InChI code for 1-(4-bromophenyl)cyclopropane-1-carbaldehyde is 1S/C10H9BrO/c11-9-3-1-8(2-4-9)10(7-12)5-6-10/h1-4,7H,5-6H2 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a molecular weight of 225.08 . It is a powder at room temperature . The density is predicted to be 1.623±0.06 g/cm3 and the boiling point is predicted to be 282.7±33.0 °C .Scientific Research Applications
Prins Cyclization for Hexahydrooxonines and Octahydrocyclopenta[ b]pyrans Synthesis
Research by Kumar, Dey, and Banerjee (2018) demonstrated the use of cyclopropane carbaldehydes in TiX4-mediated Prins-type cyclization, producing (E)-hexahydrooxonines and bicyclized octahydrocyclopenta[b]pyrans (Kumar, Dey, & Banerjee, 2018).
Synthesis of Fluorescent Aryl-Substituted Thiophene Derivatives
Xu and Yu (2011) explored the reaction of 4-bromothiophene-2-carbaldehyde with benzyl cyanide, leading to fluorescent aryl-substituted thiophene derivatives, significant in organic LED materials (Xu & Yu, 2011).
Cyclopropyl Radical Cyclizations onto Indole-3-Carbaldehyde
Fahey et al. (2013) investigated (bromocyclopropyl)alkyl)-1H-indole-3-carbaldehydes, using them as precursors in cyclopropyl radical cyclizations for synthesizing cyclopropane-fused adducts (Fahey, Coyle, McArdle, & Aldabbagh, 2013).
Domino Cloke-Wilson Rearrangement-Hydration-Dimerization
Dey, Rajput, and Banerjee (2020) reported a metal-free transformation of cyclopropane carbaldehydes to oxybis(2-aryltetrahydrofuran) derivatives using a domino Cloke-Wilson rearrangement-hydration-dimerization sequence (Dey, Rajput, & Banerjee, 2020).
Bromophenol Derivatives Synthesis for Enzyme Inhibition
Boztaş et al. (2019) synthesized bromophenol derivatives with cyclopropyl moiety, showing effectiveness as inhibitors for carbonic anhydrase and acetylcholinesterase enzymes (Boztaş et al., 2019).
Distally Fluorinated Ketones Synthesis
Konik et al. (2017) utilized tertiary cyclopropanols from carboxylic esters for synthesizing distally fluorinated ketones, indicating the potential of cyclopropane ring cleavage reactions (Konik, Kudrjashova, Konrad, Kaabel, Järving, Lopp, & Kananovich, 2017).
Dihydro-1,2-oxazine Synthesis via Cloke-Wilson Type Annulation
Kumar, Kumar, and Banerjee (2020) demonstrated the synthesis of dihydro-4H-1,2-oxazines via Cloke-Wilson type annulation of aryl substituted cyclopropane carbaldehydes with hydroxylamine salt (Kumar, Kumar, & Banerjee, 2020).
Dirhodium Catalyst Derived from Cyclopropane Carboxylate
Qin et al. (2011) found that dirhodium tetrakis-(R)-(1-(4-bromophenyl)-2,2-diphenylcyclopropanecarboxylate) was an effective chiral catalyst for enantioselective reactions, demonstrating the utility of cyclopropane carbaldehydes in catalysis (Qin, Boyarskikh, Hansen, Hardcastle, Musaev, & Davies, 2011).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 , which correspond to causing skin irritation, serious eye irritation, and respiratory irritation, respectively . Precautionary measures include avoiding breathing mist, gas, or vapors, and avoiding contact with skin and eyes .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromophenyl)cyclopropane-1-carbaldehyde involves the reaction of 4-bromobenzylidene malononitrile with cyclopropane carboxaldehyde in the presence of a base.", "Starting Materials": [ "4-bromobenzylidene malononitrile", "cyclopropane carboxaldehyde", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 4-bromobenzylidene malononitrile to a reaction flask", "Add cyclopropane carboxaldehyde to the reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
1147531-61-0 |
Product Name |
1-(4-bromophenyl)cyclopropane-1-carbaldehyde |
Molecular Formula |
C10H9BrO |
Molecular Weight |
225.1 |
Purity |
90 |
Origin of Product |
United States |
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